1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione
1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione
Brand Name:
Vulcanchem
CAS No.:
189501-33-5
VCID:
VC0043182
InChI:
InChI=1S/C12H14O2S/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3
SMILES:
CC(=O)CCC(=O)C1=CC=C(C=C1)SC
Molecular Formula:
C12H14O2S
Molecular Weight:
222.31 g/mol
1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione
CAS No.: 189501-33-5
Reference Standards
VCID: VC0043182
Molecular Formula: C12H14O2S
Molecular Weight: 222.31 g/mol
![1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione - 189501-33-5](/images/no_structure.jpg)
| CAS No. | 189501-33-5 |
|---|---|
| Product Name | 1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione |
| Molecular Formula | C12H14O2S |
| Molecular Weight | 222.31 g/mol |
| IUPAC Name | 1-(4-methylsulfanylphenyl)pentane-1,4-dione |
| Standard InChI | InChI=1S/C12H14O2S/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3 |
| Standard InChIKey | HSJZPSYCLXIRPN-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC(=O)C1=CC=C(C=C1)SC |
| Canonical SMILES | CC(=O)CCC(=O)C1=CC=C(C=C1)SC |
| PubChem Compound | 10537012 |
| Last Modified | Nov 11 2021 |
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